N-(5-chloro-2-cyanophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoacetamide

• IUPAC Name: N-(5-chloro-2-cyanophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoacetamide
• InChI: InChI=1S/C19H16Cl2N4O2/c20-14-2-1-3-16(10-14)24-6-8-25(9-7-24)19(27)18(26)23-17-11-15(21)5-4-13(17)12-22/h1-5,10-11H,6-9H2,(H,23,26)
• InChI Key: ZNIJEOXGORWXML-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C(=O)NC3=C(C=CC(=C3)Cl)C#N
• Molecular Formula: C19H16Cl2N4O2
• Molecular Weight: 403.3 g/mol

Description

N-(5-chloro-2-cyanophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoacetamide, also known as CP-154,526, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperazine derivatives and has been shown to have anxiolytic and antidepressant effects in preclinical studies.

Scientific Research Applications

Antimicrobial Applications

• Antimicrobial Activity : Some derivatives of N-(5-chloro-2-cyanophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoacetamide have shown significant antimicrobial activity, comparable to standard drugs like ciprofloxacin and fluconazole. These findings indicate the potential of these compounds in developing new antimicrobial agents (Mehta et al., 2019).

Anticancer Applications

• Anticancer Activity : Some synthesized derivatives exhibited good anticancer activity, though they were less active than standard drugs like 5-fluorouracil and tomudex. This suggests their potential use in developing new anticancer drugs (Mehta et al., 2019).
• Anxiolytic and Muscle Relaxant Activity : Derivatives of this compound have also been studied for their anxiolytic and skeletal muscle relaxant activity, showing promise in these areas as well (Verma et al., 2017).

Other Applications

• Synthetic Processes : Research has also focused on the synthesis of these compounds, highlighting the practical processes and chemical structures involved in their creation (Guillaume et al., 2003).